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Dimethyl 1,3-
Compound Name:

adamantanedicarboxylate
CAS No.: 1459-95-6

Cat. No.: B073285

Get Quote

In the landscape of drug discovery and materials science, adamantane derivatives serve as

rigid, versatile scaffolds for building complex molecular architectures. Dimethyl 1,3-
adamantanedicarboxylate (DMADC) is one such building block, prized for its three-
dimensional structure. However, its utility in the laboratory is predicated on a thorough
understanding of its safety profile. This guide moves beyond a simple recitation of safety data
sheet (SDS) fields. As scientists, we must interpret this data, understand the "why" behind each
precaution, and establish protocols that are not just compliant, but inherently safe.

The available safety data for DMADC is fragmented and, in some cases, contradictory. While
some suppliers classify it as non-hazardous under GHS/CLP regulations[1], others assign it a
Water Hazard Class of 3 (WGK 3), indicating it is highly hazardous to aquatic environments.[2]
[3] Furthermore, a comprehensive toxicological profile is not readily available. In such instances
of data ambiguity, our guiding principle must be caution. This guide is therefore built upon a
conservative interpretation of the available information, supplemented with data from the parent
compound, 1,3-adamantanedicarboxylic acid, to ensure a robust margin of safety.
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Section 1: Chemical and Physical Identity

A precise understanding of a compound's properties is the foundation of its safe handling.
DMADC is a solid at room temperature, which dictates a different set of handling
considerations compared to a volatile liquid. Its high boiling point and flash point suggest a low
risk of flammability under standard laboratory conditions, but its classification as a
"Combustible Solid" means it should not be exposed to high heat or ignition sources.[2]

Table 1: Chemical & Physical Properties of Dimethyl 1,3-adamantanedicarboxylate

Property Value Source(s)
CAS Number 1459-95-6 [2][3][4][5]16]
Molecular Formula C14H2004 [2][5][6]
Molecular Weight 252.31 g/mol [2][3]1[5][6]

Dimethyl adamantane-1,3-
IUPAC Name _ [4][6]
dicarboxylate

DMADC, Dimethyl 1,3-
Synonyms ) [3][4]
adamatanedicarboxylate

Appearance Off-white powder/solid [5]
Melting Point 60-61 °C [31[5]
Boiling Point 320 °C at 760 mmHg [51[7]
Density 1.235 g/cm3 [51[7]
Flash Point 152.7 °C [5]
Storage Class 11 (Combustible Solids) [2]

Section 2: Hazard Identification and Risk
Assessment

Due to the absence of a consensus GHS classification for DMADC, we will infer potential
hazards from its parent compound, 1,3-adamantanedicarboxylic acid, as a precautionary
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measure.[8] This approach ensures that we account for the reactivity and biological potential of

the core adamantane dicarboxylic acid structure. The primary concerns are irritation to the skin,

eyes, and respiratory tract, and significant environmental toxicity.[8] The high water hazard

class (WGK 3) corroborates the ecological risk.[2][3]

Table 2: Potential Hazard Classification (Inferred from 1,3-Adamantanedicarboxylic Acid)

Precautionary

Hazard Class Hazard Statement Source
Statement Codes
P264, P280,
Skin H315: Causes skin P302+P352, 8]
Corrosion/Irritation irritation. P332+P313,
P362+P364
. ) P280,
Serious Eye H319: Causes serious
o o P305+P351+P338, [8]
Damage/Irritation eye irritation.
P337+P313
: P261, P271,
STOT - Single H335: May cause
) S P304+P340, P312, [8]
Exposure respiratory irritation.
P403+P233
H411: Toxic to aquatic
Hazardous to the ] ] ;
life with long lasting P273, P391, P501 [8]

Aquatic Environment

effects.

Risk Assessment Workflow

The causality behind our safety protocols stems from this hazard profile. Because the

compound is a fine solid, the primary exposure risk is the inhalation of dust and direct contact

with skin or eyes. Therefore, all handling procedures must be designed to minimize dust

generation.
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Caption: Risk Assessment Workflow for Handling DMADC.
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Section 3: Exposure Control and Personal
Protective Equipment (PPE)

Engineering controls are the first line of defense. All manipulations of solid DMADC that could
generate dust—such as weighing, transferring, or preparing solutions—must be performed
within a certified chemical fume hood or a glovebox.

Personal Protective Equipment (PPE) Selection

The choice of PPE is not a one-size-fits-all decision; it must be tailored to the specific task and
the associated risk of exposure.

» Hand Protection: Given the potential for skin irritation[8], chemically resistant gloves are
mandatory. Nitrile gloves are a standard choice for incidental contact. For extended handling
or immersion, heavier-duty gloves should be considered, and the manufacturer's
compatibility data should always be consulted.

o Eye Protection: The risk of serious eye irritation necessitates the use of ANSI Z87.1-
compliant safety glasses with side shields for all laboratory work.[8] When there is a splash
hazard, such as when transferring solutions, chemical splash goggles should be worn.

o Skin and Body Protection: A standard laboratory coat should be worn and kept buttoned.
Ensure it is laundered professionally and not taken home.

* Respiratory Protection: If engineering controls (like a fume hood) are not available or are
insufficient to control dust, a NIOSH-approved N95 respirator is the minimum requirement to
prevent inhalation of particulates.[2]
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Caption: PPE Selection Logic for Laboratory Operations.

Section 4: First Aid and Emergency Procedures

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b073285/docs?utm_src=pdf-body-img#introduction-a-scientist-s-perspective-on-compound-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparedness is key to mitigating the consequences of an accidental exposure. All personnel
must be familiar with the location of safety showers and eyewash stations.

First Aid Protocols

 Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is
difficult or irritation persists, seek medical attention.[8]

o Skin Contact: Should skin contact occur, remove contaminated clothing and wash the
affected area thoroughly with soap and water. Seek medical attention if irritation develops or
persists.[8]

o Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of
water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[8]

 Ingestion: Do not induce vomiting. Give a glass of water to drink. If the person feels unwell,
contact a poison control center or doctor.[8]

Accidental Release Measures

For a small spill, the response should be swift and methodical to prevent secondary
contamination.
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Caption: Emergency Spill Response Protocol.

Section 5: Storage, Stability, and Disposal
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Storage and Handling

Proper storage is essential for maintaining the compound'’s integrity and ensuring safety.

» Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9] A
recommended storage temperature is between 2-8°C.[3]

e Incompatibilities: Keep away from strong oxidizing agents.

e General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas
where the chemical is handled. Wash hands thoroughly after handling.[8][9]

Stability and Reactivity

» Reactivity: No hazardous reactions are expected under normal processing.
o Chemical Stability: The compound is stable under recommended storage conditions.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO) and
carbon dioxide (CO2).[9]

Disposal Considerations

Given the WGK 3 rating and potential aquatic toxicity, DMADC and any materials contaminated
with it must be treated as hazardous waste.[2][3][8]

e Procedure: All waste must be disposed of in accordance with federal, state, and local
environmental regulations.[10][11] Do not allow the product to enter drains or waterways.[10]
Use a licensed professional waste disposal service.

Section 6: Toxicological and Ecological Profile
Toxicological Information

Specific toxicological data for Dimethyl 1,3-adamantanedicarboxylate is limited. The potential
for skin, eye, and respiratory irritation is inferred from its parent acid.[8] The toxicological
properties have not been fully investigated.[12] In the absence of comprehensive data, it is
prudent to treat this compound as potentially harmful upon acute or chronic exposure.
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Ecological Information

The most definitive piece of environmental hazard information is the Water Hazard Class 3
(WGK 3) designation in Germany, which signifies that the substance is highly hazardous to
water.[2][3] This, combined with the classification of the parent acid as "Toxic to aquatic life with
long lasting effects,” underscores the critical importance of preventing its release into the
environment.[8] All measures should be taken to contain spills and dispose of waste properly to
protect aquatic ecosystems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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